Cas no 1261440-00-9 (Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261440-00-9
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4983077
• Update Time: 2025-05-20

Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H11F3N2O2/c1-21-13(20)10-6-8(7-19-12(10)18)9-4-2-3-5-11(9)14(15,16)17/h2-7H,1H3,(H2,18,19)
• InChI Key： OWSDUTRCTREHCL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=C(C(=O)OC)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate

Research Briefing on Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261440-00-9) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261440-00-9) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethylphenyl and nicotinate moieties, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutics. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and infectious diseases.

One of the most notable aspects of Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate is its structural versatility, which allows for modifications to enhance its pharmacological profile. Researchers have investigated its incorporation into heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. The trifluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making this compound a valuable building block in drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound to facilitate its use in high-throughput screening and lead optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate was utilized as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers employed computational modeling and structure-activity relationship (SAR) analysis to identify key modifications that enhanced binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for targeted cancer therapies.

Another area of research has explored the anti-inflammatory properties of Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate derivatives. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound significantly reduced the production of pro-inflammatory cytokines in vitro. The study highlighted the role of the trifluoromethyl group in modulating the compound's interaction with inflammatory pathways, suggesting its utility in the design of next-generation anti-inflammatory agents.

Beyond its therapeutic potential, Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate has also been investigated for its utility in chemical biology. For instance, a 2023 study in ACS Chemical Biology described its use as a fluorescent probe for detecting enzyme activity in live cells. The compound's unique electronic properties enabled real-time monitoring of enzymatic reactions, providing insights into cellular processes that could be leveraged for diagnostic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate-based therapeutics. Issues such as solubility, toxicity, and off-target effects must be addressed through further preclinical studies. However, the compound's versatility and demonstrated bioactivity position it as a valuable tool in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical fields.

In conclusion, Methyl 2-amino-5-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261440-00-9) represents a compelling area of research with broad implications for drug discovery and chemical biology. Its structural features and demonstrated bioactivity make it a promising candidate for the development of novel therapeutics targeting a range of diseases. Continued exploration of its derivatives and applications will likely yield further breakthroughs in the coming years.